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Compound of Interest

Compound Name: N-Demethylpromethazine, (R)-

CAS No.: 146565-76-6

Cat. No.: B12705864

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
(R)-N-demethylpromethazine (also known as Monodesmethylpromethazine or Nor-1-

promethazine) is a primary pharmacologically active metabolite of Promethazine. Unlike the

parent drug, it possesses a secondary amine function, altering its polarity and reactivity profile.

Establishing the stability of this standard is critical for two reasons:

Chiral Vulnerability: The (R)-enantiomer must maintain optical purity. Racemization leads to

analytical bias in enantioselective assays.

Phenothiazine Sensitivity: The tricyclic core is highly susceptible to photo-oxidation, leading

to sulfoxides and N-oxides which co-elute in non-optimized assays.

This guide provides a self-validating protocol to certify the integrity of (R)-N-

demethylpromethazine standards in both solid state and solution.
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Chemical Basis of Instability
To design an effective protocol, we must first map the degradation pathways. The

phenothiazine ring acts as an electron donor, making it prone to radical cation formation upon

light exposure or oxidation.
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Figure 1: Predicted degradation pathways for (R)-N-demethylpromethazine. Red paths indicate

oxidative risks; Green indicates chiral inversion.

Analytical Methodologies (The "Two-Pronged"
Approach)
Standard purity assessment requires two orthogonal methods. A single achiral HPLC method is

insufficient because it cannot detect racemization.

Method A: Chemical Purity (Achiral UPLC-MS/UV)
Purpose: Detect oxidative degradants (Sulfoxides) and cleavage products.
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Parameter Condition Rationale

Column
C18 Shielded RP (e.g., Waters

XBridge or equivalent), 1.7 µm

Shielded phase reduces

secondary amine tailing.

Mobile Phase A
10mM Ammonium Acetate (pH

9.0)

High pH keeps the amine

unprotonated for better peak

shape.

Mobile Phase B Acetonitrile Standard organic modifier.

Gradient 5% B to 95% B over 10 mins

Captures polar sulfoxides

(early eluting) and non-polar

dimers.

Detection UV 254 nm & MS (ESI+)

UV for quantitation; MS for ID

of degradants (+16 Da for

Sulfoxide).

Method B: Enantiomeric Purity (Chiral HPLC)
Purpose: Quantify the (R)-enantiomer and detect (S)-enantiomer formation.

Parameter Condition Rationale

Column

Vancomycin-based (e.g.,

Chirobiotic V) or Cellulose

tris(3-chloro-4-

methylphenylcarbamate)

Macrocyclic antibiotics or

polysaccharides are required

for phenothiazine chiral

recognition [1].

Mode
Polar Ionic Mode (MeOH with

0.1% TEAA/Acetic Acid)

Optimized for ionizable

amines; reduces retention time

while maintaining selectivity.

Flow Rate 1.0 mL/min Standard flow for resolution.

Temp 20°C - 25°C
Lower temperature often

improves chiral resolution.

Protocol 1: Stress Testing (Forced Degradation)
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This protocol establishes the "stability-indicating" nature of your analytical methods. Perform

this before long-term studies to ensure you can detect degradation when it happens.

Step-by-Step Workflow
Preparation: Prepare a 1.0 mg/mL stock solution of (R)-N-demethylpromethazine in

Methanol.

Stress Conditions: Aliquot into five amber vials and subject to the following:

Stress Type Condition Duration Target Degradation

Control
Freshly prepared,

stored at 4°C
N/A Reference Standard

Acid Hydrolysis
Add 0.1N HCl, heat to

60°C
4 Hours

Check for

cleavage/racemization

Base Hydrolysis
Add 0.1N NaOH, heat

to 60°C
4 Hours

Check for

racemization (high

risk)

Oxidation
Add 3% H2O2, Room

Temp
2 Hours

Critical: Sulfoxide

formation

Photolysis
Expose to 1.2 million

lux hours (ICH Q1B)
~24-48 Hours

Critical: Ring

oxidation/color change

Neutralization: Quench acid/base samples to pH 7.0 immediately after stress period.

Analysis: Inject all samples using Method A (Chemical Purity) and Method B (Chiral Purity).

Acceptance Criteria: Mass balance should be >95%. If the (S)-enantiomer peak appears

>0.5% in the Base Hydrolysis sample, the compound is susceptible to base-catalyzed

racemization.

Protocol 2: Long-Term Stability Monitoring
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For reference standards, we follow a modified ICH Q1A protocol. The goal is to define a

"Retest Date."

Study Design
Batch Selection: Use one representative batch of high purity (>99.5% chemical, >99.8%

chiral).

Container Closure: Amber glass vials with Teflon-lined screw caps. Headspace purged with

Argon (mandatory to prevent oxidation).

Storage Conditions:

Primary: -20°C ± 5°C (Freezer)

Accelerated: 25°C / 60% RH (Simulates benchtop handling)

Stressed: 40°C / 75% RH (Simulates shipping excursions)

Testing Schedule & Workflow (DOT Visualization)
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Figure 2: Stability monitoring workflow for reference standards.

Handling & Usage Recommendations
Based on the chemical properties of (R)-N-demethylpromethazine, the following handling

protocols are mandatory to maintain standard integrity during use:
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The "Amber Rule": Never handle clear solutions of phenothiazines under direct sunlight or

high-intensity lab lighting. Use amber glassware or wrap flasks in aluminum foil.

Inert Atmosphere: Solid standards are hygroscopic and oxidation-prone. Always re-seal vials

under a stream of Nitrogen or Argon.

Solvent Selection: Avoid chlorinated solvents (e.g., Chloroform, Dichloromethane) for

storage. These can form free radicals under light, accelerating decomposition. Preferred

solvents: Methanol (HPLC grade) or degassed Water/Acetonitrile mixtures.

Solution Stability: Stock solutions (1 mg/mL) are stable for 1 week at 4°C if protected from

light. For longer storage, freeze at -80°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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